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Compound of Interest

Compound Name: 4-Chloro-2-hydroxynicotinic acid
CAS No.: 605661-82-3
Cat. No.: B1592073
Get Quote
. J

CAS: 5467-58-3 Formula:

Molecular Weight: 173.55 g/mol Synonyms: 4-Chloro-2-oxo-1,2-dihydropyridine-3-carboxylic
acid; 4-Chlorodihydroxynicotinic acid (tautomeric reference).

Executive Summary: The Dual Nature of the
Scaffold

For researchers in medicinal chemistry, 4-Chloro-2-hydroxynicotinic acid represents a
critical bifunctional scaffold. It is widely employed in the synthesis of kinase inhibitors (e.g.,
EGFR, MEK) and non-steroidal anti-inflammatory drugs (NSAIDs).

However, its handling requires more than standard "white powder" protocols. This molecule
exhibits prototropic tautomerism—existing in equilibrium between the 2-hydroxy-pyridine form
and the thermodynamically favored 2-pyridone (lactam) form. This duality dictates its solubility
profile, nucleophilic susceptibility, and specific safety risks regarding dust inhalation and skin
sensitization.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1592073#bc-rfq
https://www.benchchem.com/product/b1592073/docs?utm_src=pdf-body#technical-guide-safety-handling-and-reactivity-of-4-chloro-2-hydroxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This guide moves beyond the MSDS, integrating field-proven handling strategies with the
mechanistic chemistry required to use this reagent safely and effectively.

Physicochemical Profile & Stability

Understanding the physical state is the first line of defense. The molecule is typically supplied
as a crystalline powder.

Property Value | Characteristic Operational Implication

_ Discoloration indicates
Off-white to pale yellow o i
Appearance oxidation or hydrolysis (release

powder
of HCI).

High Risk: Material often
] ] decarboxylates before melting.
Melting Point >240°C (Dec.)[1]]2] ] }
Do not use melt-point for purity

without sealed capillary.

) ) Requires polar aprotic solvents
o Low in water; Soluble in _ .
Solubility DMSO. DMF for reaction; difficult to flush
’ from skin with water alone.

Forms salts rapidly with bases;

pKa (Predicted) ~2.2 (COOH), ~8.5 (OH/NH) ) o
exothermic neutralization.
Store under inert atmosphere
Argon/Nitrogen) to prevent

Stability Hygroscopic (Arg gen)top

hydrolysis of the C-Cl bond

over time.

The Tautomeric Equilibrium

The "2-hydroxy" nomenclature is often a misnomer in the solid state. X-ray crystallography of
similar analogs confirms the 2-pyridone (amide-like) structure predominates in the crystal lattice
due to strong intermolecular hydrogen bonding (dimerization).

Implication for Safety: The pyridone form is less volatile but can form highly electrostatic dusts.
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Operational Hazard Assessment

While classified as an Irritant (Warning) rather than Toxic (Danger), the specific substitution
pattern introduces unique risks.

GHS Classification & Signaling[3][4]

o H315: Causes skin irritation.[3][4][5][6]
e H319: Causes serious eye irritation.[3][4][5][6]

o H335: May cause respiratory irritation.[4][5][6]

The "Hidden" Hazards (Expert Insight)

o Sensitization Potential: Halogenated pyridines are known sensitizers. Repeated exposure,
even at low levels, can trigger Type IV hypersensitivity (contact dermatitis).

 Acidic Hydrolysis: Upon contact with moisture (mucous membranes), the C-Cl bond can
slowly hydrolyze, releasing trace hydrochloric acid (HCI), exacerbating irritation.

o Decarboxylation Pressure: In sealed vessels at temperatures >150°C, the 3-COOH group
can decarboxylate, leading to rapid pressure buildup (

generation).

Safe Handling Protocol: A Self-Validating Workflow

Do not rely on generic lab safety. Use this decision-tree workflow to ensure containment.

Diagram 1: Operational Safety Workflow
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Caption: Operational decision tree for handling 4-Chloro-2-hydroxynicotinic acid,
emphasizing static control and exotherm management.

Detailed Protocol Steps

1. Weighing & Static Control:

e Risk: The pyridone crystal lattice is prone to static charge, causing "fly-away" powder that
contaminates balances and benches.

» Control: Use an ionizing fan or antistatic gun during weighing. Always weigh inside a fume
hood.

e Technique: Do not use a spatula to "flick" powder. Use a tapping motion to prevent
aerosolization.

2. Solubilization (The "Order of Operations"):
o Correct: Suspend the acid in the solvent (DMF/DMSO) first.
 Incorrect: Adding solid base (e.g.,

) directly to the solid acid.
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» Reasoning: The acid-base neutralization is exothermic. If solids are mixed dry, local hot
spots can degrade the reagent. If base is added to the solution, the heat is dissipated by the

solvent heat sink.
3. Reaction Monitoring:

e Venting: If heating >100°C, ensure the system is open to an inert gas line (bubbler) to
accommodate potential

release from decarboxylation.

Chemical Reactivity & Process Safety

For the drug developer, the utility of this molecule lies in its reactivity.[7] However, these same
pathways present process safety challenges.

Mechanism: Nucleophilic Aromatic Substitution ()

The 4-chloro position is activated for substitution, particularly because the 3-COOH (electron-
withdrawing) and the 2-pyridone motif (electron-deficient ring) lower the energy of the transition

state (Meisenheimer complex).

Diagram 2: Reactivity & Tautomerism
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Caption: Mechanistic pathway showing the tautomeric equilibrium and the competing pathways
of substitution vs. thermal decarboxylation.

Critical Process Parameters (CPPs)

o Temperature Control: Avoid sustained heating above 140°C unless decarboxylation is the
intended outcome.

+ Base Selection: Strong bases (NaH) will deprotonate both the carboxylic acid and the
pyridone nitrogen (or oxygen), creating a dianion. This dianion is less electrophilic at the 4-
position due to electron donation, potentially stalling the

reaction.

o Recommendation: Use milder bases (DIPEA,

) or catalytic acid conditions for amine couplings.
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Emergency Response & Waste Management
First Aid (Specific to Halopyridines)
o Eye Contact: Immediate irrigation is vital. The acidity (COOH) combined with potential HCI

hydrolysis causes rapid corneal damage. Rinse for 15+ minutes.

o Skin Contact: Wash with soap and water.[3][5][8] Do not use ethanol; ethanol may increase
the transdermal absorption of the halogenated compound.

Waste Disposal[5]

o Segregation: Classify as "Halogenated Organic Waste."

e Incompatibility: Do not mix with strong oxidizers (peroxides) or strong reducing agents in the
waste stream.

e Quenching: Ensure reaction mixtures are neutralized (pH 6-8) before adding to waste drums
to prevent downstream exotherms in the waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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